Cas no 1806483-15-7 (4-Formyl-1H-benzimidazole-6-acetonitrile)

• Product Name: 4-Formyl-1H-benzimidazole-6-acetonitrile
• CAS No: 1806483-15-7
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 4825198
• Update Time: 2025-05-22

4-Formyl-1H-benzimidazole-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-1H-benzimidazole-6-acetonitrile

• Inchi： 1S/C10H7N3O/c11-2-1-7-3-8(5-14)10-9(4-7)12-6-13-10/h3-6H,1H2,(H,12,13)
• InChI Key： URNZBYBPVOQZGW-UHFFFAOYSA-N
• SMILES： O=CC1=CC(CC#N)=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 0.6
• Topological Polar Surface Area: 69.5

Additional information on 4-Formyl-1H-benzimidazole-6-acetonitrile

Comprehensive Overview of 4-Formyl-1H-benzimidazole-6-acetonitrile (CAS No. 1806483-15-7): Properties, Applications, and Research Insights

4-Formyl-1H-benzimidazole-6-acetonitrile (CAS No. 1806483-15-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzimidazole derivative features a unique molecular structure combining a formyl group and an acetonitrile moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1806483-15-7 serves as a critical identifier for researchers sourcing high-purity reagents.

The growing demand for heterocyclic compounds in drug discovery has propelled interest in this formyl-substituted benzimidazole. Recent literature highlights its role as a precursor for kinase inhibitors and anticancer agents, aligning with current trends in targeted therapy development. Analytical studies confirm its stability under standard laboratory conditions, with optimal storage recommended at 2-8°C in amber glass containers to preserve its aldehyde functionality.

From a synthetic chemistry perspective, 4-Formyl-1H-benzimidazole-6-acetonitrile demonstrates remarkable reactivity in Knoevenagel condensations and nucleophilic addition reactions. These properties have enabled its application in creating fluorescent probes for cellular imaging—a hot topic in biomedical research. The compound's electron-withdrawing groups enhance its utility in designing nonlinear optical materials, addressing the increasing need for advanced photonic components.

Quality control protocols for CAS 1806483-15-7 typically involve HPLC purity verification (>98%) and comprehensive spectroscopic characterization (1H/13C NMR, FT-IR). Researchers emphasize the importance of structural confirmation through X-ray crystallography when using this compound in crystal engineering applications. Recent patent filings reveal innovative uses in organic electronics, particularly as a building block for electron-transport materials in OLED devices.

Environmental and safety assessments indicate that 4-Formyl-1H-benzimidazole-6-acetonitrile requires standard laboratory precautions (gloves, goggles) without special handling requirements. This contrasts with many benzimidazole precursors that often need stringent controls. The compound's low ecotoxicity profile makes it attractive for sustainable chemistry initiatives, responding to the pharmaceutical industry's growing green chemistry mandates.

Emerging applications leverage the dual functionality of this compound in bioconjugation chemistry. Its formyl group enables selective protein modification—a technique revolutionizing antibody-drug conjugate development. Meanwhile, the nitrile group facilitates click chemistry applications, positioning 1806483-15-7 as a valuable tool for chemical biology research. These attributes explain its rising popularity in academic and industrial settings.

Market analysis shows increasing procurement of 4-Formyl-1H-benzimidazole-6-acetonitrile by contract research organizations (CROs) specializing in small molecule drug development. The compound's commercial availability in milligram to kilogram quantities meets diverse research needs. Current synthesis optimization studies aim to improve atom economy and reduce organic solvent waste, addressing key process chemistry challenges identified in recent ACS Green Chemistry Institute reports.

Advanced computational studies utilizing density functional theory (DFT) have modeled the compound's electronic properties, revealing potential applications in molecular electronics. These findings correlate with experimental data showing exceptional charge transport characteristics. Such multidisciplinary research underscores the importance of 1806483-15-7 in bridging materials science and medicinal chemistry—two fields experiencing rapid convergence in contemporary research.